Cas no 160552-55-6 (2(1H)-Pyrimidinone,4-amino-1-[(2R,3S,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]- (9CI))

2(1H)-Pyrimidinone,4-amino-1-[(2R,3S,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]- (9CI) structure
160552-55-6 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-[(2R,3S,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]- (9CI)
CAS No:160552-55-6
MF:C8H11N3O4S
MW:245.255640268326
CID:173903
PubChem ID:9942890
Update Time:2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[(2R,3S,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,4-amino-1-[(2R,3S,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]- (9CI)
    • Lamivudine (S)-Sulfoxide
    • 2(1H)-Pyrimidinone, 4-amino-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, S-oxide, (2R-(2alpha,3alpha,5alpha))-
    • 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
    • GI 138870X
    • GI-138870X
    • Lamivudine sulfoxide
    • Lamivudine EP Impurity H
    • 4-amino-1-((2R,3S,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
    • 160552-54-5
    • BCP31921
    • SCHEMBL14580333
    • 160552-55-6
    • 4-amino-1-((2R,3R,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
    • Lamivudine EP Impurity G
    • Lamivudine (S)-Sulfoxide;Lamivudine Impurity G
    • 4-Amino-1-[2-(hydroxymethyl)-3-oxo-1,3-oxathiolan-5-yl]pyrimidin-2-one
    • Lamivudine S-Oxide
    • Lamivudine Impurity G
    • Lamivudine sulfoxide, (R)-
    • Inchi: 1S/C8H11N3O4S/c9-5-1-2-11(8(13)10-5)6-4-16(14)7(3-12)15-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)
    • InChI Key: LJMQAXFNQNADRZ-UHFFFAOYSA-N
    • SMILES: S1(C(CO)OC(C1)N1C(N=C(C=C1)N)=O)=O

Computed Properties

  • Exact Mass: 245.04713
  • Monoisotopic Mass: 245.047027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124
  • XLogP3: -2.3

Experimental Properties

  • Density: 1.93
  • Boiling Point: 601.7°C at 760 mmHg
  • Flash Point: 317.7°C
  • Refractive Index: 1.817
  • PSA: 105.22
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